Cas no 102118-00-3 ((2S)-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid)
(2S)-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid
- (S)-2-(4-Oxobenzo[d][1,2,3]triazin-3(4h)-yl)propanoic acid
-
- MDL: MFCD08282669
- Inchi: 1S/C10H9N3O3/c1-6(10(15)16)13-9(14)7-4-2-3-5-8(7)11-12-13/h2-6H,1H3,(H,15,16)/t6-/m0/s1
- InChI Key: HWXISOGIRJVVTE-LURJTMIESA-N
- SMILES: C(O)(=O)[C@@H](N1C(=O)C2=CC=CC=C2N=N1)C
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 420.2±47.0 °C at 760 mmHg
- Flash Point: 207.9±29.3 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
(2S)-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(2S)-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| OTAVAchemicals | 3460368-100MG |
(2S)-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid |
102118-00-3 | 95% | 100MG |
$200 | 2023-07-04 | |
| OTAVAchemicals | 3460368-250MG |
(2S)-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid |
102118-00-3 | 95% | 250MG |
$250 | 2023-07-04 | |
| OTAVAchemicals | 3460368-500MG |
(2S)-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid |
102118-00-3 | 95% | 500MG |
$300 | 2023-07-04 | |
| OTAVAchemicals | 3460368-1G |
(2S)-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid |
102118-00-3 | 95% | 1G |
$375 | 2023-07-04 | |
| Enamine | EN300-186530-1g |
(2S)-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid |
102118-00-3 | 1g |
$2068.0 | 2023-09-18 | ||
| Enamine | EN300-186530-5g |
(2S)-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid |
102118-00-3 | 5g |
$5995.0 | 2023-09-18 | ||
| Enamine | EN300-186530-10g |
(2S)-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid |
102118-00-3 | 10g |
$8889.0 | 2023-09-18 | ||
| Enamine | EN300-186530-0.05g |
(2S)-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid |
102118-00-3 | 0.05g |
$549.0 | 2023-09-18 | ||
| Enamine | EN300-186530-0.1g |
(2S)-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid |
102118-00-3 | 0.1g |
$717.0 | 2023-09-18 | ||
| Enamine | EN300-186530-0.25g |
(2S)-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid |
102118-00-3 | 0.25g |
$1023.0 | 2023-09-18 |
(2S)-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on (2S)-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid
Compound CAS No 102118-00-3: (2S)-2-(4-Oxo-3,4-Dihydro-1,2,3-Benzotriazin-3-Yl)Propanoic Acid
The compound with CAS No 102118-00-3, known as (2S)-2-(4-Oxo-3,4-Dihydro-1,2,3-Benzotriazin-3-Yl)Propanoic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a benzotriazine ring system with a propanoic acid moiety. The stereochemistry at the second carbon atom (S configuration) plays a crucial role in determining its physical and chemical properties.
Recent studies have highlighted the potential of this compound in drug discovery efforts targeting various therapeutic areas. For instance, researchers have explored its ability to modulate key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The benzotriazine core has been shown to exhibit promising inhibitory activity against specific protein kinases, making it a valuable lead compound for further optimization.
In addition to its pharmacological applications, (2S)-2-(4-Oxo-3,4-Dihydro-1,2,3-Benzotriazin-3-Yl)Propanoic Acid has also been investigated for its role in advanced materials development. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Scientists have reported that the compound exhibits excellent charge transport characteristics, which could be leveraged in the design of next-generation electronic materials.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzotriazine precursor. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this molecule. For example, the use of palladium-catalyzed coupling reactions has significantly improved the yield and purity of the final product.
From an analytical standpoint, the compound has been extensively characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided critical insights into its three-dimensional structure and conformational preferences, which are essential for understanding its biological activity and physical properties.
Looking ahead, ongoing research is focused on expanding the functionalization of this compound to enhance its bioavailability and efficacy. Researchers are exploring various strategies, including the introduction of bioisosteres and the development of prodrug forms. These efforts are expected to pave the way for new therapeutic applications and improved material performance.
In conclusion, CAS No 102118-00-3 represents a versatile molecule with immense potential across multiple disciplines. Its unique structure, coupled with recent advances in synthesis and characterization techniques, positions it as a key player in both medicinal chemistry and materials science research.
102118-00-3 ((2S)-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)